Cas no 2171609-22-4 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(pyridin-2-yl)propylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(pyridin-2-yl)propylcarbamoyl}propanoic acid
• CAS No: 2171609-22-4
• MF: C₂₇H₂₇N₃O₅
• MW: 473.52038693428
• CID: 6084734
• PubChem ID: 165586081
• Update Time: 2025-10-29

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(pyridin-2-yl)propylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(pyridin-2-yl)propylcarbamoyl}propanoic acid
• EN300-1527227
• 2171609-22-4
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[3-(pyridin-2-yl)propyl]carbamoyl}propanoic acid

• Inchi： 1S/C27H27N3O5/c31-25(32)16-24(26(33)29-15-7-9-18-8-5-6-14-28-18)30-27(34)35-17-23-21-12-3-1-10-19(21)20-11-2-4-13-22(20)23/h1-6,8,10-14,23-24H,7,9,15-17H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： ZKSXYRFNWZRLFF-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCCC1C=CC=CN=1)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.19507097g/mol
• Monoisotopic Mass: 473.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(pyridin-2-yl)propylcarbamoyl}propanoic acid

3-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(pyridin-2-yl)propylcarbamoyl}propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171609-22-4, known as 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(pyridin-2-yl)propylcarbamoyl}propanoic acid, is a highly specialized molecule with significant potential in the fields of organic chemistry and drug discovery. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pyridinyl moiety, and a carbamoyl functional group. These features make it a valuable tool in peptide synthesis and medicinal chemistry.

The Fmoc group is a well-known protecting group for amino acids, particularly in solid-phase peptide synthesis (SPPS). Its stability under basic conditions and ease of removal under acidic conditions make it an ideal choice for constructing complex peptides. In this compound, the Fmoc group is attached to the central propanoic acid backbone, which also bears a pyridinylpropylcarbamoyl substituent. This combination of functional groups suggests that the molecule could serve as an intermediate in the synthesis of bioactive compounds or as a building block for larger molecular frameworks.

Recent advancements in medicinal chemistry have highlighted the importance of incorporating heterocyclic groups like pyridine into drug candidates to enhance their pharmacokinetic properties. The presence of the pyridin-2-yl group in this compound aligns with this trend, potentially conferring improved solubility, stability, or bioavailability to any derivatives synthesized from it. Moreover, the propanoic acid backbone provides flexibility for further functionalization, enabling researchers to explore a wide range of chemical modifications.

From a synthetic standpoint, the construction of this compound likely involves multi-step reactions, including coupling reactions to introduce the Fmoc and pyridinylpropylcarbamoyl groups onto the propanoic acid core. The synthesis would require careful optimization to ensure high yields and purity, given the complexity of the molecule. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry would be essential for characterization and quality control.

In terms of applications, this compound could find utility in various areas of research. For instance, it might serve as a substrate for enzymatic studies, particularly those involving peptidases or other enzymes that recognize Fmoc-containing substrates. Additionally, its structure suggests potential use in designing inhibitors or agonists for G protein-coupled receptors (GPCRs), where pyridine-containing ligands have shown promise.

Recent studies have also emphasized the role of computational chemistry in predicting the biological activity of molecules like this one. By employing molecular docking simulations and machine learning algorithms, researchers can gain insights into how this compound might interact with target proteins. Such computational approaches could accelerate drug discovery efforts by identifying promising leads for further optimization.

In conclusion, CAS No. 2171609-22-4 represents a sophisticated molecule with diverse applications in organic synthesis and drug development. Its unique combination of functional groups positions it as a valuable asset for researchers seeking to design novel bioactive compounds. As advancements in synthetic methodology and computational tools continue to evolve, this compound will undoubtedly play a pivotal role in shaping future discoveries in the field.